Cas no 1171064-05-3 (N-(1,3-benzothiazol-2-yl)-1-methyl-N-(pyridin-2-yl)methyl-1H-pyrazole-3-carboxamide)
N-(1,3-benzothiazol-2-yl)-1-methyl-N-(pyridin-2-yl)methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1,3-benzothiazol-2-yl)-1-methyl-N-(pyridin-2-yl)methyl-1H-pyrazole-3-carboxamide
- N-(1,3-benzothiazol-2-yl)-1-methyl-N-(pyridin-2-ylmethyl)pyrazole-3-carboxamide
- F5094-0405
- N-(1,3-benzothiazol-2-yl)-1-methyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-3-carboxamide
- 1171064-05-3
- N-(benzo[d]thiazol-2-yl)-1-methyl-N-(pyridin-2-ylmethyl)-1H-pyrazole-3-carboxamide
- AKOS024497063
-
- Inchi: 1S/C18H15N5OS/c1-22-11-9-15(21-22)17(24)23(12-13-6-4-5-10-19-13)18-20-14-7-2-3-8-16(14)25-18/h2-11H,12H2,1H3
- InChI Key: KRKHWPGPISSICM-UHFFFAOYSA-N
- SMILES: N1(C)C=CC(C(N(C2=NC3=CC=CC=C3S2)CC2=NC=CC=C2)=O)=N1
Computed Properties
- Exact Mass: 349.09973129g/mol
- Monoisotopic Mass: 349.09973129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 92.2Ų
N-(1,3-benzothiazol-2-yl)-1-methyl-N-(pyridin-2-yl)methyl-1H-pyrazole-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5094-0405-2μmol |
N-(1,3-benzothiazol-2-yl)-1-methyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-3-carboxamide |
1171064-05-3 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5094-0405-5μmol |
N-(1,3-benzothiazol-2-yl)-1-methyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-3-carboxamide |
1171064-05-3 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5094-0405-10μmol |
N-(1,3-benzothiazol-2-yl)-1-methyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-3-carboxamide |
1171064-05-3 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5094-0405-20μmol |
N-(1,3-benzothiazol-2-yl)-1-methyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-3-carboxamide |
1171064-05-3 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5094-0405-1mg |
N-(1,3-benzothiazol-2-yl)-1-methyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-3-carboxamide |
1171064-05-3 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5094-0405-2mg |
N-(1,3-benzothiazol-2-yl)-1-methyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-3-carboxamide |
1171064-05-3 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5094-0405-3mg |
N-(1,3-benzothiazol-2-yl)-1-methyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-3-carboxamide |
1171064-05-3 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5094-0405-4mg |
N-(1,3-benzothiazol-2-yl)-1-methyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-3-carboxamide |
1171064-05-3 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5094-0405-5mg |
N-(1,3-benzothiazol-2-yl)-1-methyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-3-carboxamide |
1171064-05-3 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5094-0405-10mg |
N-(1,3-benzothiazol-2-yl)-1-methyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-3-carboxamide |
1171064-05-3 | 10mg |
$79.0 | 2023-09-10 |
N-(1,3-benzothiazol-2-yl)-1-methyl-N-(pyridin-2-yl)methyl-1H-pyrazole-3-carboxamide Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on N-(1,3-benzothiazol-2-yl)-1-methyl-N-(pyridin-2-yl)methyl-1H-pyrazole-3-carboxamide
Comprehensive Overview of N-(1,3-benzothiazol-2-yl)-1-methyl-N-(pyridin-2-yl)methyl-1H-pyrazole-3-carboxamide (CAS No. 1171064-05-3)
The compound N-(1,3-benzothiazol-2-yl)-1-methyl-N-(pyridin-2-yl)methyl-1H-pyrazole-3-carboxamide, identified by its CAS No. 1171064-05-3, is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining a benzothiazole core with a pyrazole-carboxamide moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its ability to interact with biological targets selectively.
In recent years, the demand for novel heterocyclic compounds like N-(1,3-benzothiazol-2-yl)-1-methyl-N-(pyridin-2-yl)methyl-1H-pyrazole-3-carboxamide has surged, driven by advancements in drug discovery and precision agriculture. This compound's molecular weight and lipophilicity properties align well with the requirements for bioavailability optimization, a key focus area in modern medicinal chemistry. Its synthesis often involves multi-step organic reactions, including amide coupling and N-alkylation, which are topics frequently searched by chemists in academic and industrial settings.
The benzothiazole segment of this molecule is particularly noteworthy, as this scaffold is prevalent in fluorescent probes and bioimaging agents—a hot topic in diagnostic applications. Concurrently, the pyridine and pyrazole components contribute to its potential as a metal-chelating ligand, relevant to catalysis research. These attributes have led to increased searches for "benzothiazole derivatives" and "pyrazole-carboxamide synthesis" across scientific databases.
From a structure-activity relationship (SAR) perspective, CAS 1171064-05-3 offers intriguing possibilities. Computational studies suggest that its hydrogen-bonding capacity and aromatic stacking potential could enhance interactions with enzyme active sites. This aligns with growing interest in computer-aided drug design (CADD), as evidenced by rising Google Scholar queries for "molecular docking of heterocycles." Moreover, its logP value and polar surface area fall within ranges desirable for blood-brain barrier penetration studies.
In material science circles, derivatives of this compound are being explored for organic electronics due to their π-conjugated systems. The thermal stability of such structures makes them candidates for OLED materials—a trending subject given the global push for energy-efficient displays. Patent analyses reveal growing IP activity around benzothiazole-pyrazole hybrids, particularly in Asian markets where electronic materials research investment has doubled since 2020.
Environmental considerations are also shaping research directions for 1171064-05-3. Recent publications examine its biodegradation pathways and ecotoxicity profile, responding to regulatory demands for green chemistry approaches. Laboratories are optimizing atom-efficient syntheses to reduce waste, coinciding with increased searches for "sustainable heterocycle preparation." The compound's photostability under UV exposure is another active investigation area, important for outdoor-applied formulations.
Analytical characterization of N-(1,3-benzothiazol-2-yl)-1-methyl-N-(pyridin-2-yl)methyl-1H-pyrazole-3-carboxamide typically employs HPLC-MS and NMR spectroscopy, techniques frequently queried by quality control specialists. The compound's chromatographic behavior on reverse-phase columns has been documented in several method development studies. These technical details address common search terms like "HPLC method for benzothiazole analysis" that appear in analytical chemistry forums.
Looking forward, the scientific community anticipates expanded applications for CAS 1171064-05-3 in combinatorial chemistry libraries and high-throughput screening platforms. Its modular structure allows for diverse derivatization, meeting pharmaceutical industry needs for scaffold hopping strategies. Database metrics show rising interest in "privileged structures in drug discovery," where this compound's architecture fits several pharmacophore models currently under evaluation.
1171064-05-3 (N-(1,3-benzothiazol-2-yl)-1-methyl-N-(pyridin-2-yl)methyl-1H-pyrazole-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)